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Compound of Interest

Compound Name: Dansyl-NECA

Cat. No.: B1669805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and solvent

compatibility of Dansyl-NECA, a potent and selective fluorescent agonist for the adenosine A1

receptor. Understanding these properties is critical for the effective design and execution of in

vitro and in vivo experiments, ensuring data accuracy and reproducibility.

Core Properties of Dansyl-NECA
Dansyl-NECA is a valuable tool for visualizing and characterizing adenosine A1 receptors. Its

fluorescent properties allow for direct observation in various experimental setups.

Property Value Source

Molecular Weight 640.75 g/mol

Formula C30H40N8O6S

Purity ≥99%

Storage Temperature -20°C

Solubility Profile
The solubility of Dansyl-NECA is a key consideration for the preparation of stock solutions and

experimental media. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended
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solvent for preparing high-concentration stock solutions.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble up to 100 mM

Note on Aqueous Solubility: Information regarding the direct solubility of Dansyl-NECA in

aqueous buffers such as phosphate-buffered saline (PBS) is not readily available. However,

based on the properties of the related compound, dansyl chloride, it is anticipated that Dansyl-
NECA has limited solubility in aqueous solutions. For experiments requiring aqueous media, a

co-solvent approach is recommended. A standard procedure involves dissolving Dansyl-NECA
in DMSO to create a concentrated stock solution, which can then be diluted into the aqueous

buffer of choice to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the experimental medium is low enough to not affect the biological

system under investigation. For dansyl chloride, it is noted that aqueous solutions should not

be stored for more than one day, suggesting potential stability issues that may also apply to

Dansyl-NECA.

Solvent Compatibility and Stability
The stability of Dansyl-NECA in solution is critical for obtaining reliable experimental results.

While specific stability data for Dansyl-NECA is limited, information on the closely related

compound, dansyl chloride, provides important cautionary insights.

Dansyl chloride is reported to be unstable in DMSO, the recommended solvent for Dansyl-
NECA. This suggests that Dansyl-NECA stock solutions in DMSO may also have limited

stability and should be prepared fresh whenever possible. If storage is necessary, it should be

at -20°C or lower, and the solution should be protected from light and moisture.

The stability of dansyl chloride in aqueous solutions is also a concern, with recommendations

against storing aqueous solutions for more than a day. This is attributed to the hydrolysis of the

dansyl group in aqueous environments. Therefore, it is strongly advised to prepare aqueous

working solutions of Dansyl-NECA immediately before use.

Experimental Protocols
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Preparation of a DMSO Stock Solution:

Bring the vial of Dansyl-NECA powder to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 156.1 µL of DMSO to 1 mg of Dansyl-
NECA).

Vortex the solution until the Dansyl-NECA is completely dissolved.

Store the stock solution at -20°C, protected from light. For optimal results, use the stock

solution as fresh as possible.

Preparation of an Aqueous Working Solution (Co-solvent Method):

Thaw the Dansyl-NECA DMSO stock solution on ice.

Serially dilute the stock solution in the desired aqueous buffer (e.g., PBS, TRIS) to the final

working concentration immediately before the experiment.

Ensure the final concentration of DMSO in the working solution is below the tolerance level

of the experimental system (typically less than 0.5%).

Use the freshly prepared aqueous working solution immediately. Do not store aqueous

solutions of Dansyl-NECA.

Signaling Pathways and Experimental Workflows
Adenosine A1 Receptor Signaling Pathway:

Dansyl-NECA acts as an agonist at the adenosine A1 receptor, which is a G-protein coupled

receptor (GPCR). Upon activation, the A1 receptor primarily couples to Gi/Go proteins, leading

to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP

(cAMP) levels. Additionally, A1 receptor activation can stimulate phospholipase C (PLC),

resulting in the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in

turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively.
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Caption: Adenosine A1 Receptor Signaling Pathway

Experimental Workflow for Fluorescent Ligand Binding Assay:

Fluorescent ligands like Dansyl-NECA are valuable alternatives to radioligands for studying

receptor-ligand interactions. A typical workflow for a competitive binding assay using Dansyl-
NECA is outlined below.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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